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Compound of Interest

Compound Name: L-Glucose-13C-2

Cat. No.: B12394009 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,

and toxicological information for L-Glucose-¹³C-2. As a specific safety data sheet (SDS) for this

isotopically labeled compound is not available, this guide is based on the safety profile of the

parent compound, L-Glucose. The ¹³C isotope is a stable, non-radioactive isotope; therefore, its

presence does not alter the chemical or toxicological properties of the molecule.[1] Health and

safety data are assumed to be identical to the unlabeled compound.[1]

Hazard Identification and Classification
L-Glucose is overwhelmingly classified as a non-hazardous substance according to the

Globally Harmonised System (GHS) of Classification and Labelling of Chemicals and

Regulation (EC) No 1272/2008 (CLP).[2][3] It is not considered to have acute toxicity, be a skin

or eye irritant, or pose a risk for mutagenicity or carcinogenicity.[2]

The primary physical hazard associated with L-Glucose, as with many fine organic powders, is

the potential to form combustible dust concentrations in the air.

Data Presentation: GHS Classification
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Hazard Class Classification Notes

Acute Toxicity (Oral, Dermal,

Inhalation)
Not Classified

One supplier SDS lists as

"Acute toxicity, oral (Category

4)"

Skin Corrosion/Irritation Not Classified
One supplier SDS lists as

"Causes skin irritation"

Serious Eye Damage/Eye

Irritation
Not Classified

One supplier SDS lists as

"Causes serious eye irritation"

Respiratory or Skin

Sensitisation
Not Classified

Germ Cell Mutagenicity Not Classified

Carcinogenicity Not Classified

Reproductive Toxicity Not Classified

Specific Target Organ Toxicity Not Classified

Aspiration Hazard Not Classified

Combustible Dust
May form combustible dust

concentrations in air
A physical, not health, hazard.

Toxicological and Biological Profile
L-Glucose is the l-enantiomer of the naturally occurring D-Glucose. It is not recognized by

hexokinase, the first enzyme in the glycolysis pathway, and is therefore not metabolized as an

energy source by most living organisms. This makes it largely biologically inert. Symptoms and

health effects from exposure are not known to date.
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Toxicological Endpoint Summary of Findings

Acute Effects Shall not be classified as acutely toxic.

Irritation Shall not be classified as a skin or eye irritant.

Corrosivity Shall not be classified as corrosive.

Sensitisation
Shall not be classified as a respiratory or skin

sensitiser.

Repeated Dose Toxicity
Shall not be classified as a specific target organ

toxicant (repeated exposure).

Mutagenicity Shall not be classified as germ cell mutagenic.

Carcinogenicity Shall not be classified as carcinogenic.

Toxicity for Reproduction
Shall not be classified as a reproductive

toxicant.

Endocrine Disruption
Does not contain an endocrine disruptor at a

concentration of ≥ 0.1%.

Physical and Chemical Properties
L-Glucose-¹³C-2 is a stable isotope-labeled version of L-Glucose, used primarily as a tracer or

internal standard in research. Its physical properties are identical to the unlabeled compound.

Data Presentation: Physicochemical Data
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Property Value Source(s)

Appearance White powder / solid

Odor Odorless

CAS Number
921-60-8 (for unlabeled L-

Glucose)

Molecular Formula C₅¹³CH₁₂O₆

Molecular Weight ~181.15 g/mol

Melting Point 153 - 156 °C

Solubility Soluble in water

Stability
Stable under recommended

storage conditions

Experimental Protocols: Safe Handling, Storage,
and Disposal
The following protocols are based on standard laboratory practices and information from

supplier safety data sheets.

Methodology: General Handling Protocol
Risk Assessment: Before use, perform a risk assessment for the planned procedure.

Although the substance has a low hazard profile, consider the quantities used and the

potential for dust generation.

Engineering Controls: Use only in well-ventilated areas. If procedures could generate

significant dust, handle the compound in a fume hood or ventilated enclosure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.
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Respiratory Protection: Under normal use conditions where dust is not generated, no

respiratory protection is needed. If dust is generated, use a NIOSH-approved respirator.

Handling Practices:

Avoid contact with skin and eyes.

Avoid breathing dust.

Minimize dust generation and accumulation. Use weighing paper or a spatula to transfer

the powder. Do not pour the powder.

Practice good industrial hygiene: Wash hands thoroughly after handling, and do not eat,

drink, or smoke in the work area.

Storage:

Keep containers tightly closed.

Store in a dry, well-ventilated place. Some suppliers recommend refrigerated storage to

maintain product quality.

Keep away from incompatible materials such as strong oxidizing agents.

Spill Response:

For small spills, sweep up the solid material, avoiding dust formation.

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth.

Disposal:

Dispose of waste material in accordance with federal, state, and local environmental

control regulations.

Mandatory Visualization: Safe Handling Workflow
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Diagram 1: Safe Handling Workflow for L-Glucose-¹³C-2

Preparation

Handling

Post-Experiment

Conduct Risk Assessment

Ensure Proper Ventilation

Don PPE
(Goggles, Gloves, Lab Coat)

Retrieve from Storage

Weigh / Transfer Compound
(Minimize Dust)

Perform Experiment

Clean Work Area

Return to StorageDispose of Waste Properly

Doff PPE & Wash Hands

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: First-Aid Decision Tree

Diagram 2: First-Aid Decision Tree

Diagram 2: First-Aid Decision Tree
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Diagram 3: Conceptual Use of L-Glucose-¹³C-2 vs. D-Glucose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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